Cas no 2171774-79-9 (4-ethyl(phenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-ethyl(phenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171774-79-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6406155
• PubChem ID: 165803253
• Update Time: 2025-11-06

4-ethyl(phenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl(phenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[ethyl(phenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171774-79-9
• EN300-1481721

• Inchi： 1S/C28H28N2O5/c1-2-30(19-10-4-3-5-11-19)27(33)25(16-17-26(31)32)29-28(34)35-18-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,24-25H,2,16-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： CBULCLUBAWKBPW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C1C=CC=CC=1)CC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl(phenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Briefing on 4-ethyl(phenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171774-79-9)

In recent years, the compound 4-ethyl(phenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171774-79-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of both fluorenylmethoxycarbonyl (Fmoc) and ethyl(phenyl)carbamoyl groups makes it a versatile intermediate in the synthesis of complex bioactive molecules.

The primary focus of recent studies has been on the compound's role as a building block in solid-phase peptide synthesis (SPPS). Researchers have highlighted its utility in the incorporation of modified amino acids into peptide chains, enabling the development of peptides with enhanced stability and bioactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be efficiently used to introduce carbamoyl modifications into peptide backbones, thereby improving their pharmacokinetic properties.

Another area of interest is the compound's potential as a prodrug or a drug delivery vehicle. Its Fmoc-protected amino group allows for controlled release under specific physiological conditions, making it a candidate for targeted drug delivery systems. Preliminary in vitro studies have shown promising results in the context of cancer therapeutics, where the compound was used to deliver cytotoxic agents selectively to tumor cells while minimizing off-target effects.

Recent advancements in synthetic methodologies have also been reported. A 2024 paper in Organic Letters detailed a novel, high-yield synthesis route for 4-ethyl(phenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, which significantly reduces the use of hazardous reagents and improves scalability. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Despite these promising developments, challenges remain. The compound's stability under various storage conditions and its compatibility with other reagents in multi-step syntheses are areas that require further investigation. Additionally, more in vivo studies are needed to fully assess its therapeutic potential and safety profile.

In conclusion, 4-ethyl(phenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171774-79-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and as a synthetic intermediate highlight its versatility and potential for future innovations. Continued research and development efforts are expected to unlock further possibilities for this compound in the coming years.